Cas no 2225170-67-0 ((3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid)
2225170-67-0 structure
Product Name:(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
CAS No:2225170-67-0
MF:C9H8BClN2O2
MW:222.44
CID:5143531
PubChem ID:133555376
Update Time:2024-11-05
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-(1H-pyrazol-1-yl)phenylboronic acid
- 2225170-67-0
- (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
- (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronicacid
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- Inchi: 1S/C9H8BClN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6,14-15H
- InChI Key: UKNOGKIJWKLRAK-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(N2C=CC=N2)C(Cl)=C1)(O)O
Computed Properties
- Exact Mass: 222.0367354g/mol
- Monoisotopic Mass: 222.0367354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908091-5mg |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid |
2225170-67-0 | 95% | 5mg |
¥1,618.20 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908091-25mg |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid |
2225170-67-0 | 95% | 25mg |
¥4,678.20 | 2022-09-29 |
(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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